Cas no 1630906-81-8 (4-(dibenzylamino)oxane-4-carbonitrile)

• Product Name: 4-(dibenzylamino)oxane-4-carbonitrile
• CAS No: 1630906-81-8
• MF: C₂₀H₂₂N₂O
• MW: 306.401484966278
• MDL: MFCD28501948
• CID: 2094468
• PubChem ID: 91800911
• Update Time: 2025-06-22

4-(dibenzylamino)oxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Dibenzylamino)tetrahydro-2H-pyran-4-carbonitrile
• 4-(dibenzylamino)oxane-4-carbonitrile
• MFCD28501948
• AKOS025289791
• SB15846
• AS-52351
• P14912
• CS-0051162
• 1630906-81-8
• SY322147

• MDL： MFCD28501948
• Inchi： 1S/C20H22N2O/c21-17-20(11-13-23-14-12-20)22(15-18-7-3-1-4-8-18)16-19-9-5-2-6-10-19/h1-10H,11-16H2
• InChI Key： JLOOYLXTIXLRJV-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(CC1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.173213330g/mol
• Monoisotopic Mass: 306.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 36.3Ų

Additional information on 4-(dibenzylamino)oxane-4-carbonitrile

4-(Dibenzylamino)oxane-4-Carbonitrile: A Comprehensive Overview

4-(Dibenzylamino)oxane-4-carbonitrile (CAS No. 1630906-81-8) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its dibenzylamino and oxane-carbonitrile moieties, exhibits a range of biological activities that make it a valuable candidate for further research.

The molecular structure of 4-(dibenzylamino)oxane-4-carbonitrile is composed of a central oxane ring with a carbonitrile group at the 4-position and a dibenzylamino substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial investigations.

Recent studies have highlighted the potential of 4-(dibenzylamino)oxane-4-carbonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that 4-(dibenzylamino)oxane-4-carbonitrile could be a promising lead compound for the development of new therapeutic agents targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-(dibenzylamino)oxane-4-carbonitrile has also been studied for its anti-inflammatory effects. Inflammatory responses play a crucial role in many chronic diseases, and compounds that can effectively reduce inflammation have significant therapeutic potential. A study published in the European Journal of Pharmacology demonstrated that 4-(dibenzylamino)oxane-4-carbonitrile exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(dibenzylamino)oxane-4-carbonitrile have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that the compound can effectively reach its target sites in the body. Furthermore, preliminary toxicity studies have indicated that 4-(dibenzylamino)oxane-4-carbonitrile has low toxicity, making it a safe option for further development.

The synthesis of 4-(dibenzylamino)oxane-4-carbonitrile involves several well-established chemical reactions. One common approach is to start with an oxane derivative and introduce the dibenzylamino group through an amine coupling reaction, followed by the addition of a cyano group via a nitrile formation step. This synthetic route allows for high yields and purity, making it suitable for large-scale production.

In conclusion, 4-(dibenzylamino)oxane-4-carbonitrile (CAS No. 1630906-81-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, 4-(dibenzylamino)oxane-4-carbonitrile is poised to play an important role in advancing our understanding and treatment of several diseases.